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Compound of Interest

Compound Name: Pentaerythritol monooleate

Cat. No.: B086388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

pentaerythritol monooleate as a component in high-performance lubricants. The information

is intended to guide researchers and professionals in the evaluation and formulation of

advanced lubrication solutions.

Introduction to Pentaerythritol Monooleate in
Lubrication
Pentaerythritol monooleate is a synthetic ester derived from the reaction of pentaerythritol, a

polyhydric alcohol, with oleic acid.[1] Its unique molecular structure, featuring a single long fatty

acid chain and three free hydroxyl groups, imparts amphiphilic properties, making it an

interesting candidate for lubricant formulations, both as a base oil component and as an

additive.[1] Pentaerythritol esters, in general, are recognized for their excellent thermal stability,

high viscosity index, and good low-temperature fluidity, positioning them as viable alternatives

to conventional mineral oils in demanding applications.[1][2] Furthermore, their derivation from

renewable resources and inherent biodegradability align with the growing demand for

environmentally friendly lubricants.[3][4]
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The following tables summarize key physicochemical and performance data for

pentaerythritol monooleate and related pentaerythritol esters. This data is essential for

formulating lubricants and predicting their performance characteristics.

Table 1: Physicochemical Properties of Pentaerythritol Monooleate

Property Value Unit Reference

Molecular Weight 400.6 g/mol [5]

Density 1.006 g/cm³ [6]

Boiling Point
> 250 (523.6 at 760

mmHg)
°C [6][7]

Flash Point 165.5 - 280 °C [6][7][8]

Pour Point < -20 °C [7]

Kinematic Viscosity @

100°C
13 cSt [7]

Table 2: Performance Characteristics of Lubricants Containing Pentaerythritol Esters
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Performance
Metric

Test Method Result Notes Reference

Anti-Wear

Properties

Block-on-Ring

Test

Wear Scar

Diameter (mm)
[1]

Base Oil +

MoDTC
0.55 [1]

Base Oil +

MoDTC +

Pentaerythritol

0.48

Demonstrates

synergistic anti-

wear effect.

[1]

Oxidation

Stability

Rotary Pressure

Vessel Oxidation

Test (RPVOT)

> 600

For a lubricating

oil with high

oxidation

stability.

[9]

Biodegradability OECD 301B
Readily

Biodegradable

General for

polyol esters.
[10]

Note: Performance data for pentaerythritol monooleate specifically as a primary base oil in a

fully formulated lubricant is limited in publicly available literature. The data presented for

pentaerythritol esters should be considered representative for the class of molecules.

Experimental Protocols
Detailed methodologies for key lubricant performance evaluation are provided below. These

protocols are based on internationally recognized ASTM standards.

This test method evaluates the anti-wear properties of fluid lubricants in sliding contact.

Objective: To determine the relative wear preventive characteristics of a lubricant.

Apparatus:

Four-Ball Wear Test Machine

Microscope (for measuring wear scars, accurate to 0.01 mm)
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Test Balls (AISI E-52100 steel, 12.7 mm diameter)

Solvents for cleaning (e.g., heptane, acetone)

Procedure:

Cleaning: Thoroughly clean four test balls, the ball pot, and clamping components with

appropriate solvents to remove any residues. Dry completely.

Assembly: Place three clean balls in the ball pot. Pour the test lubricant into the pot to a level

at least 3 mm above the top of the balls.

Mounting: Place the fourth ball in the chuck of the test machine.

Test Conditions:

Load: 147 N (15 kgf) or 392 N (40 kgf)

Speed: 1200 ± 60 rpm

Temperature: 75 ± 2 °C

Duration: 60 ± 1 min

Execution: Start the motor and the timer. Maintain the specified test conditions for the

duration of the test.

Measurement: At the end of the test, turn off the motor and allow the apparatus to cool.

Remove the three lower balls and clean them. Measure the diameter of the wear scars on

each of the three lower balls in two directions (parallel and perpendicular to the direction of

sliding).

Reporting: Calculate the average wear scar diameter for all three balls. A smaller average

wear scar diameter indicates better anti-wear properties.

This test method determines the kinematic viscosity of liquid petroleum products, both

transparent and opaque.
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Objective: To measure the resistance to flow of a lubricant under gravity at a specified

temperature.

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske)

Constant temperature bath, capable of maintaining the desired temperature with ±0.02°C

accuracy.

Timer, accurate to 0.1 seconds.

Procedure:

Sample Preparation: Ensure the lubricant sample is homogeneous and free of air bubbles.

Viscometer Charging: Charge the viscometer with the lubricant sample in a manner that

avoids trapping air bubbles.

Temperature Equilibration: Place the charged viscometer in the constant temperature bath.

Allow at least 30 minutes for the sample to reach the test temperature (typically 40°C or

100°C).

Flow Measurement: Using suction, draw the lubricant up through the capillary to a point

above the upper timing mark. Release the suction and allow the lubricant to flow back down

under gravity.

Timing: Start the timer as the leading edge of the lubricant meniscus passes the upper timing

mark. Stop the timer as it passes the lower timing mark.

Calculation: Calculate the kinematic viscosity (ν) in centistokes (cSt) using the following

equation: ν = C × t where:

C is the calibration constant of the viscometer (cSt/s)

t is the measured flow time (s)

Reporting: Report the kinematic viscosity at the test temperature.
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This test method evaluates the oxidation stability of steam turbine oils and other inhibited

mineral oils.

Objective: To determine the resistance of a lubricant to oxidation under accelerated conditions.

Apparatus:

Rotating Pressure Vessel Oxidation Test (RPVOT) apparatus

Pressure vessel, with a pressure gauge and a means for rotation

Oxygen supply

Copper catalyst coil

Constant temperature bath (150 ± 0.1 °C)

Procedure:

Sample Preparation: Place a 50 ± 0.1 g sample of the lubricant into the pressure vessel. Add

5 ± 0.1 g of distilled water.

Catalyst: Place a polished copper catalyst coil in the sample.

Assembly and Pressurization: Assemble the pressure vessel and purge it with oxygen.

Pressurize the vessel to 620 ± 15 kPa (90 ± 2 psi) at room temperature.

Testing: Place the sealed and pressurized vessel in the constant temperature bath

maintained at 150°C. Begin rotating the vessel at 100 ± 5 rpm.

Data Collection: Monitor the pressure inside the vessel. The test is complete when the

pressure has dropped by 175 kPa (25.4 psi) from the maximum pressure observed.

Reporting: The result is reported as the time in minutes for the specified pressure drop to

occur. A longer time indicates greater oxidation stability.[11]
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The following diagram illustrates a typical workflow for evaluating the performance of a new

lubricant formulation, such as one containing pentaerythritol monooleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b086388?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b086388
https://www.jdlubricant.com/News_Details/35.html
https://www.jdlubricant.com/News_Details/35.html
http://www.mat-pro.com/EN/10.16577/j.cnki.42-1215/tb.2021.06.016
https://www.nanotrun.com/pentaerythritol-oleate-peto-cas-19321-40-5-c77h140o8-p01119p1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaerythritol-monooleate
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaerythritol-monooleate
https://www.buyersguidechem.com/chemicalproperty_511271519358.html
https://images-na.ssl-images-amazon.com/images/I/6153ZsULIVL.pdf
https://www.covalentchemical.com/chemical-distributor/pentaerythritol-monooleate-supplier-10609.aspx
https://www.covalentchemical.com/chemical-distributor/pentaerythritol-monooleate-supplier-10609.aspx
https://patents.google.com/patent/US7662271B2/en
https://patents.google.com/patent/US7662271B2/en
https://www.stle.org/files/TLTArchives/2020/12_December/Feature.aspx
https://palmoilis.mpob.gov.my/publications/TOT/TS-77.pdf
https://www.benchchem.com/product/b086388#use-of-pentaerythritol-monooleate-in-high-performance-lubricants
https://www.benchchem.com/product/b086388#use-of-pentaerythritol-monooleate-in-high-performance-lubricants
https://www.benchchem.com/product/b086388#use-of-pentaerythritol-monooleate-in-high-performance-lubricants
https://www.benchchem.com/product/b086388#use-of-pentaerythritol-monooleate-in-high-performance-lubricants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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